1-Bromo-1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one
Overview
Description
1-Bromo-1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one is primarily used in the field of organic synthesis . It can serve as an intermediate for synthesizing other compounds, such as drugs, pesticides, and dyes .
Molecular Structure Analysis
The molecular formula of 1-Bromo-1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one is C10H10BrClO3S . Its molecular weight is 325.61 .Chemical Reactions Analysis
As mentioned earlier, 1-bromo-4-(methylsulfonyl)benzene, a similar compound, can undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide . This suggests that 1-Bromo-1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one may also participate in similar reactions.Scientific Research Applications
Antimicrobial and Anti-inflammatory Properties
1-Bromo-1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one and its derivatives have shown promise in antimicrobial and anti-inflammatory applications. For example, propenamine derivatives with bromo components demonstrated significant activity against Trypanosoma cruzi infection, suggesting potential use in treating Chagas' disease (Pereira, de Castro, & Durán, 1998). Furthermore, certain chalcones, which can be synthesized from compounds similar to 1-Bromo-1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one, have demonstrated anti-inflammatory and gastroprotective properties, indicating potential pharmaceutical applications (Okunrobo, Usifoh, & Uwaya, 2006).
Bronchial and Respiratory Health
Derivatives of 1-Bromo-1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one have shown potential in targeting respiratory health issues. Studies on polychlorinated biphenyls (PCBs) and their methylsulfonyl metabolites, which share structural similarities with the compound, have revealed selective affinity for bronchial tissues, suggesting implications for respiratory tract-related treatments (Bergman, Brandt, & Jansson, 1979).
Antihyperglycemic Properties
Additionally, certain sulfonylurea compounds, which could potentially be derived from 1-Bromo-1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one, have been found to significantly improve glucose metabolism, indicating potential applications in diabetes treatment (Wu, Hong, Zhang, & Zhang, 2009).
Safety and Hazards
properties
IUPAC Name |
1-bromo-1-(4-chloro-3-methylsulfonylphenyl)propan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrClO3S/c1-6(13)10(11)7-3-4-8(12)9(5-7)16(2,14)15/h3-5,10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDGJVTOCEYPSKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C1=CC(=C(C=C1)Cl)S(=O)(=O)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30728048 | |
Record name | 1-Bromo-1-[4-chloro-3-(methanesulfonyl)phenyl]propan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30728048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-1-(4-chloro-3-(methylsulfonyl)phenyl)propan-2-one | |
CAS RN |
914382-89-1 | |
Record name | 1-Bromo-1-[4-chloro-3-(methanesulfonyl)phenyl]propan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30728048 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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